Cas no 101932-08-5 (Cyclopentaneaceticacid, a-hydroxy-a-(3-methyl-1-butyn-1-yl)-,2-methyl-1-azabicyclo[2.2.2]oct-3-yl ester)

• Product name: Cyclopentaneaceticacid, a-hydroxy-a-(3-methyl-1-butyn-1-yl)-,2-methyl-1-azabicyclo[2.2.2]oct-3-yl ester
• CAS No: 101932-08-5
• MF: C₂₀H₃₁NO₃
• MW: 333.465046167374
• CID: 190149
• PubChem ID: 319405

Cyclopentaneaceticacid, a-hydroxy-a-(3-methyl-1-butyn-1-yl)-,2-methyl-1-azabicyclo[2.2.2]oct-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, a-hydroxy-a-(3-methyl-1-butyn-1-yl)-,2-methyl-1-azabicyclo[2.2.2]oct-3-yl ester
• Cyclopentaneaceticacid, a-hydroxy-a-(3-methyl-1-butynyl)-,2-methyl-1-azabicyclo[2.2.2]oct-3-yl ester (9CI)
• (2-methyl-1-azabicyclo[2.2.2]octan-3-yl) 2-cyclopentyl-2-hydroxy-5-methylhex-3-ynoate
• NSC-263551
• 2-METHYL-1-AZABICYCLO[2.2.2]OCTAN-3-YL 2-CYCLOPENTYL-2-HYDROXY-5-METHYLHEX-3-YNOATE
• 2-Methyl-3-quinuclidyl cyclopentyl(3-methyl-1-butynyl)glycolate B
• 101932-08-5
• NSC263551
• DTXSID50906866
• Cyclopentaneglycolic acid, alpha-(3-methylbut-ynyl)-, 2-methyl-3-quinuclidinyl ester
• 2-Methyl-3-quinuclidyl cyclopentyl(3-methyl-1-butynyl)glycolate A

• Inchi： InChI=1S/C20H31NO3/c1-14(2)8-11-20(23,17-6-4-5-7-17)19(22)24-18-15(3)21-12-9-16(18)10-13-21/h14-18,23H,4-7,9-10,12-13H2,1-3H3
• InChI Key： XTMSIXVWPIMEEC-UHFFFAOYSA-N
• SMILES： CC(C#CC(C(OC1C2CCN(CC2)C1C)=O)(O)C1CCCC1)C

Computed Properties

• Exact Mass: 333.23053
• Monoisotopic Mass: 333.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 462°C at 760 mmHg
• Flash Point: 233.2°C
• Refractive Index: 1.548
• PSA: 49.77
• LogP: 2.53090